
Toxicological Profile of Cyclohexyl Cinnamate: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexyl cinnamate
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Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive toxicological profile of Cyclohexyl cinnamate
(CAS No. 7779-17-1), a fragrance and flavoring ingredient.[1][2][3] The document synthesizes

available data on its acute toxicity, skin and eye irritation, skin sensitization, genotoxicity,

phototoxicity, and metabolism. Methodologies for key experimental protocols are detailed, and

metabolic and experimental workflow diagrams are provided for enhanced clarity. The profile is

constructed from publicly available data and read-across information from structurally related

compounds to address data gaps, in line with modern safety assessment practices.[4][5]

Chemical and Physical Properties
Cyclohexyl cinnamate is the ester of cyclohexanol and cinnamic acid.[6] It belongs to the

chemical class of cinnamic acid esters and is recognized for its fruity, balsamic aroma.[3][7]
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Property Value Reference

Synonyms

Cinnamic acid, cyclohexyl

ester; Cyclohexyl 3-

phenylpropenoate

[1]

CAS Number 7779-17-1 [1]

Molecular Formula C₁₅H₁₈O₂ [2]

Molecular Weight 230.30 g/mol [7]

Physical State Liquid [3]

Specific Gravity 1.048 - 1.058 @ 25°C [3]

Refractive Index 1.560 - 1.564 @ 20°C [3]

Flash Point 143.33 °C (290.00 °F) [3]

Metabolism
As a carboxylic ester, Cyclohexyl cinnamate is anticipated to undergo rapid enzymatic

hydrolysis as its primary metabolic pathway.[8] This reaction, catalyzed by esterase enzymes

present in the skin, liver, and gastrointestinal tract, yields cyclohexanol and trans-cinnamic acid.

[9][10] Both metabolites are then further processed through well-established pathways.

Cinnamic acid, for instance, is readily absorbed and excreted, primarily in the urine.[6][9] The

rapid hydrolysis prevents the parent ester from accumulating systemically.[9][11]
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Preparation

Application

Observation & Scoring

Select healthy
albino rabbit

Clip fur from
dorsal area (24h prior)

Apply 0.5 mL/g of
substance to ~6 cm² skin

Cover with semi-occlusive
dressing for 4 hours

Remove patch &
clean test site

Score erythema & edema at
1, 24, 48, 72 hours

Calculate mean scores Classify as Irritant

Not Classified

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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